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Compound of Interest

Compound Name: H-Thr(Me)-OH

Cat. No.: B1299812 Get Quote

Technical Data Sheet: H-Thr(Me)-OH
For researchers, scientists, and professionals in drug development, precise identification of

chemical compounds is paramount. The designation "H-Thr(Me)-OH" can be ambiguous,

potentially referring to two distinct isomers of methyl-threonine: N-methyl-L-threonine and O-

methyl-L-threonine. This guide provides the key quantitative data for both compounds to

ensure accurate identification and application in a research context.

Below is a summary of the Chemical Abstracts Service (CAS) number and molecular weight for

both isomers, presented for clear comparison.

Compound
Name

Synonym CAS Number
Molecular
Weight ( g/mol
)

Molecular
Formula

N-methyl-L-

threonine

(2S,3R)-3-

Hydroxy-2-

(methylamino)but

yric acid, N-Me-

Thr-OH

2812-28-4[1][2] 133.15[1][3][4] C₅H₁₁NO₃

O-methyl-L-

threonine
H-Thr(Me)-OH

4144-02-9[5][6]

[7]

133.15 (or 133.2)

[5][6]
C₅H₁₁NO₃[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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